Cas no 55666-41-6 (tert-Butyl 2-nitrobenzoate)

• Product Name: tert-Butyl 2-nitrobenzoate
• CAS No: 55666-41-6
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD06291302
• CID: 944280
• PubChem ID: 4860715
• Update Time: 2025-06-23

tert-Butyl 2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-nitrobenzoate
• 2-nitro-benzoic acid tert-butyl ester
• AB1297
• AS-44558
• t-butyl nitrobenzoate
• MFCD06291302
• AKOS002723484
• A830744
• MB03772
• tert-Butyl2-nitrobenzoate
• t-butyl 2-nitrobenzoate
• CS-0208740
• DRGCBGCMYGTVIB-UHFFFAOYSA-N
• SCHEMBL4748764
• DTXSID10406635
• 55666-41-6

• MDL： MFCD06291302
• Inchi： 1S/C11H13NO4/c1-11(2,3)16-10(13)8-6-4-5-7-9(8)12(14)15/h4-7H,1-3H3
• InChI Key： DRGCBGCMYGTVIB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 223.08400
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.12000
• LogP: 3.07330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on tert-Butyl 2-nitrobenzoate

tert-Butyl 2-nitrobenzoate (CAS No. 55666-41-6): An Overview of Its Properties, Applications, and Recent Research Advances

tert-Butyl 2-nitrobenzoate (CAS No. 55666-41-6) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a tert-butyl ester group and a nitrobenzoate moiety. The combination of these functional groups imparts distinct physical and chemical properties that make tert-Butyl 2-nitrobenzoate a valuable intermediate in various synthetic pathways and applications.

The chemical structure of tert-Butyl 2-nitrobenzoate can be represented as C₁₁H₁₃NO₄. The tert-butyl group provides steric hindrance and stability, while the nitro group introduces electron-withdrawing properties and reactivity. These features make the compound suitable for a wide range of reactions, including nucleophilic substitution, reduction, and coupling reactions.

In the context of organic synthesis, tert-Butyl 2-nitrobenzoate serves as an important building block for the synthesis of more complex molecules. Its use in the preparation of pharmaceutical intermediates and fine chemicals has been extensively documented in recent literature. For instance, a study published in the Journal of Organic Chemistry highlighted the role of tert-Butyl 2-nitrobenzoate in the synthesis of novel anti-inflammatory agents. The compound's ability to undergo selective transformations makes it an attractive choice for researchers aiming to develop new therapeutic agents.

The physical properties of tert-Butyl 2-nitrobenzoate, such as its melting point (87-89°C) and boiling point (300°C at 760 mmHg), are well-documented and contribute to its stability under various reaction conditions. Its solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethylformamide (DMF) further enhances its utility in synthetic protocols. These properties make it an ideal candidate for large-scale production processes in both academic and industrial settings.

In the realm of pharmaceutical research, tert-Butyl 2-nitrobenzoate has shown promise as a precursor for the development of new drug candidates. Recent studies have explored its potential in the synthesis of prodrugs designed to improve drug delivery and bioavailability. For example, a research team at the University of California, San Francisco, utilized tert-Butyl 2-nitrobenzoate to synthesize a prodrug that demonstrated enhanced permeability across biological membranes. This breakthrough has significant implications for the treatment of diseases where drug delivery is a critical factor.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies on the biodegradability and ecotoxicity of tert-Butyl 2-nitrobenzoate have shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under aerobic conditions. This makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In materials science, tert-Butyl 2-nitrobenzoate has found applications in the development of functional materials with unique optical and electronic properties. Researchers at the Massachusetts Institute of Technology (MIT) have used this compound as a precursor for the synthesis of luminescent materials with potential applications in display technologies and sensing devices. The ability to fine-tune the properties of these materials through controlled synthesis processes highlights the versatility of tert-Butyl 2-nitrobenzoate.

The safety profile of tert-Butyl 2-nitrobenzoate is another critical aspect that has been extensively studied. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, tert-Butyl 2-nitrobenzoate (CAS No. 55666-41-6) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers seeking to advance their work in these fields. As ongoing research continues to uncover new possibilities for its use, tert-Butyl 2-nitrobenzoate<-emphighlighted text(CAS No. 55666-41-6)/highlighted text/>